Cas no 5424-09-9 (4-(diethylamino)-2,2-diphenylpentanenitrile;hydrochloride)

• Product name: 4-(diethylamino)-2,2-diphenylpentanenitrile;hydrochloride
• CAS No: 5424-09-9
• MF: C₂₁H₂₆N₂
• MW: 306.44454
• CID: 1588211
• PubChem ID: 3032221

4-(diethylamino)-2,2-diphenylpentanenitrile;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(diethylamino)-2,2-diphenylpentanenitrile;hydrochloride
• WIN 1167
• AC1MHTQF
• NIOSH/YV8245000
• NSC13174
• NSC-13174
• LS-161196
• YV82450000
• 4-(Diethylamino)-2,2-diphenylvaleronitrile hydrochloride
• 4-(diethylamino)-2,2-diphenylpentanenitrile hydrochloride
• Valeronitrile, 4-(diethylamino)-2,2-diphenyl-, hydrochloride
• WIN 1167; AC1MHTQF; NIOSH/YV8245000; NSC13174; NSC-13174; LS-161196; YV82450000; 4-(Diethylamino)-2,2-diphenylvaleronitrile hydrochloride; 4-(diethylamino)-2,2-diphenylpentanenitrile hydrochloride; Valeronitrile, 4-(diethylamino)-2,2-diphenyl-, hydrochloride;
• 5424-09-9
• DTXSID20388756

• Inchi： InChI=1S/C21H26N2.ClH/c1-4-23(5-2)18(3)16-21(17-22,19-12-8-6-9-13-19)20-14-10-7-11-15-20;/h6-15,18H,4-5,16H2,1-3H3;1H
• InChI Key： MOUUGMQUUBSAOF-UHFFFAOYSA-N
• SMILES： CCN(CC)C(C)CC(C#N)(C1=CC=CC=C1)C2=CC=CC=C2.Cl

Computed Properties

• Exact Mass: 306.20978
• Monoisotopic Mass: 342.186
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 360
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27Ų

Experimental Properties

• Density: 1.012
• Boiling Point: 429.9°C at 760 mmHg
• Flash Point: 175.5°C
• Refractive Index: 1.545
• PSA: 27.03